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Compound of Interest

Compound Name: 1,2-Diformylhydrazine

Cat. No.: B1218853

Essential Safety and Handling Guide for 1,2-
Diformylhydrazine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and
disposal of 1,2-Diformylhydrazine (CAS No. 628-36-4). Given the limited specific toxicological
data for this compound, a precautionary approach is imperative. Procedures outlined are based
on information for 1,2-Diformylhydrazine where available, and supplemented with data from
related hydrazine compounds, which are known to be hazardous.

Hazard Summary

1,2-Diformylhydrazine is a white to off-white solid, appearing as a crystalline powder or
needles.[1] While comprehensive safety information is limited, it is considered a potentially
hazardous chemical.[1] Like other hydrazine derivatives, it may exhibit moderate toxicity upon
ingestion, inhalation, or skin contact.[1] It is incompatible with strong oxidizing agents. The
compound is stable under normal conditions but may decompose at elevated temperatures.[1]

Due to its classification as a hydrazine derivative, it should be handled with caution as related
compounds are considered probable human carcinogens.[1]

Quantitative Data Summary
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Specific quantitative toxicological and exposure limit data for 1,2-Diformylhydrazine are not
readily available. The following table includes data for the related compound, hydrazine, to
provide a conservative basis for safety protocols.

Parameter Value Compound
Physical State White to off-white solid[1] 1,2-Diformylhydrazine
OSHA PEL (8-hr TWA) 1 ppm Hydrazine[2]
NIOSH REL (2-hr Ceiling) 0.03 ppm Hydrazine[2]
ACGIH TLV (8-hr TWA) 0.01 ppm Hydrazine[2]

Note: The occupational exposure limits (PEL, REL, TLV) are for hydrazine and should be used
as a conservative guideline for handling 1,2-Diformylhydrazine.

Operational Plan: Safe Handling of 1,2-
Diformylhydrazine

A systematic approach is essential to minimize risk when working with 1,2-Diformylhydrazine.
The following sections detail the necessary personal protective equipment, handling
procedures, and disposal methods.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical. The minimum required PPE for handling 1,2-
Diformylhydrazine is outlined below.
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Body Part

Required PPE

Hands

Double gloving with compatible chemical-
resistant gloves is mandatory. Nitrile or
neoprene gloves are recommended. Always
consult the glove manufacturer's resistance
chart. Inspect gloves for any signs of

degradation or perforation before use.

Eyes & Face

Chemical safety goggles and a face shield are

required to protect against splashes.

Body

A flame-resistant lab coat, full-length pants, and
closed-toe shoes are essential. For larger
quantities or when there is a significant risk of
splashing, a chemically resistant apron or suit

should be worn.

Respiratory

All work with 1,2-Diformylhydrazine powder
should be conducted in a certified chemical
fume hood. If a fume hood is not available, a
full-face respirator with appropriate cartridges
(e.g., multi-purpose combination or ABEK) must
be used.[3]

Experimental Workflow

The following diagram outlines the standard operating procedure for working with 1,2-

Diformylhydrazine.
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Experimental Workflow for Handling 1,2-Diformylhydrazine
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Caption: Step-by-step workflow for the safe handling of 1,2-Diformylhydrazine.
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Handling Procedures

Engineering Controls: Always handle 1,2-Diformylhydrazine in a certified chemical fume
hood to minimize inhalation exposure.

Avoid Contact: Prevent contact with skin, eyes, and clothing.
Ventilation: Ensure adequate ventilation in the laboratory.

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, or smoking.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such
as strong oxidizing agents.[1] Keep containers tightly closed.

Disposal Plan

All waste containing 1,2-Diformylhydrazine must be treated as hazardous waste.

Waste Segregation and Collection

Contaminated Materials: All disposable items that have come into contact with the
compound, including gloves, bench paper, and pipette tips, must be collected in a
designated, sealed, and clearly labeled hazardous waste container.

Unused Compound: Unused or unwanted 1,2-Diformylhydrazine must be disposed of as
hazardous chemical waste. Do not mix with other waste streams.

Decontamination and Disposal Protocol

The following diagram illustrates the decision-making process for decontamination and

disposal.
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Decontamination and Disposal Protocol
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Caption: Decision tree for the decontamination and disposal of 1,2-Diformylhydrazine.
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For spills, it may be necessary to contain and dispose of 1,2-Diformylhydrazine as hazardous
waste. Contact your state's Department of Environmental Protection (DEP) or your regional
office of the federal Environmental Protection Agency (EPA) for specific recommendations. For
larger spills, evacuate the area and contact your institution's Environmental Health and Safety
(EHS) department immediately. A recommended method for the neutralization of hydrazine
spills is the use of a dilute sodium hypochlorite solution (less than 5%).[4]

By adhering to these safety protocols, researchers can minimize the risks associated with
handling 1,2-Diformylhydrazine and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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